Lithium permanganate

Specification

• CAS No.: 13453-79-7
• Molecular Formula: LiMnO4
• Molecular Weight: 125.9 g/mol
• IUPAC Name: lithium;permanganate
• Standard InChI: InChI=1S/Li.Mn.4O/q+1;;;;;-1
• Standard InChI Key: MOAIUDFKHZGSPK-UHFFFAOYSA-N
• Isomeric SMILES: [Li+].[O-][Mn](=O)(=O)=O
• SMILES: [Li+].[O-][Mn](=O)(=O)=O
• Canonical SMILES: [Li+].[O-][Mn](=O)(=O)=O

Introduction

Lithium permanganate, with the chemical formula LiMnO₄, is an inorganic compound known for its strong oxidizing properties. It appears as a purple solid and is soluble in water. This compound has garnered significant attention due to its applications in both academic research and industrial settings.

Synthesis Methods

Lithium permanganate can be synthesized by reacting lithium sulfate with barium permanganate. The trihydrate form of lithium permanganate (LiMnO₄·3H₂O) can be crystallized from the solution obtained from this reaction.

Synthesis Method	Reactants	Products
Chemical Reaction	Lithium sulfate + Barium permanganate	Lithium permanganate + Barium sulfate

Scientific Research

Lithium permanganate is used extensively as an oxidizing agent in various chemical reactions and synthesis processes due to its strong redox properties.

Biological Applications

Research into oxidative stress suggests potential therapeutic uses for lithium permanganate by influencing cellular processes affected by oxidative stress conditions.

Industrial Use

It has applications in the production of batteries, particularly lithium-ion batteries, due to its electrochemical properties.

Comparison with Similar Compounds

Potassium Permanganate (KMnO₄): While similar in oxidizing strength, potassium permanganate differs from lithium permanganate in solubility and reactivity characteristics.

Sodium Permenganete (NaMnO₄): Also a strong oxidizing agent but exhibits different stability features compared to lithium counterparts.

The following table highlights some key differences among these compounds:

Compound	Chemical Formula	Solubility	Stability
Lithium Permenganete	LiMnO₄	Highly soluble	Decomposes at high temperature
Potassium Permenganete	KMnO₄	Highly soluble but less reactive than Li counterpart
Sodium Permenganete	NaMnO₄